Cas no 5298-13-5 (2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-)

• Product Name: 2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-
• CAS No: 5298-13-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 371770
• PubChem ID: 6437596
• Update Time: 2025-04-19

2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,4-(2Z)-2-buten-1-ylidene-3,5,5-trimethyl-, (4E)-
• (4E)-4-[(Z)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one
• (E,Z)-4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
• (4E)-4-[(2Z)-but-2-en-1-ylidene]-3,5,5-trimethylcyclohex-2-en-1-one
• 2-[(6-chloro-1H-imidazo[4,5-b]pyridin-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide
• CBQXHTWJSZXYSK-VZVVJSHISA-N
• 2-CYCLOHEXEN-1-ONE, 4-(2-BUTENYLIDENE)-3,5,5-TRIMETHYL-, (E,Z)-
• UNII-ER2A7N6WBO
• EINECS 226-145-1
• Megastigmatrienone B
• FEMA NO. 4663, (2Z,4E)-
• 2-CYCLOHEXEN-1-ONE, 4-(2Z)-2-BUTEN-1-YLIDENE-3,5,5-TRIMETHYL-, (4E)-
• AKOS025401155
• (Z,Z)-4-(2-Butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one
• ER2A7N6WBO
• Q27277315
• 5298-13-5
• (6Z,8Z)-4,6,8-megastigmatrien-3-one
• 2-Cyclohexen-1-one, 4-(2Z)-2-butenylidene-3,5,5-trimethyl-, (4E)-
• DTXSID301315178
• Megastigmatrienone 3

• Inchi： 1S/C13H18O/c1-5-6-7-12-10(2)8-11(14)9-13(12,3)4/h5-8H,9H2,1-4H3/b6-5-,12-7-
• InChI Key： CBQXHTWJSZXYSK-VZVVJSHISA-N
• SMILES： O=C1C=C(C)/C(=C/C=C\C)/C(C)(C)C1

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones